Cas no 1346697-32-2 (N-Methyl-3-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine)

• Product Name: N-Methyl-3-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine
• CAS No: 1346697-32-2
• MF: C₁₅H₂₅BN₂O₃
• MW: 292.181604146957
• CID: 1030058
• PubChem ID: 71302681
• Update Time: 2025-04-20

N-Methyl-3-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)propan-1-amine
• N-methyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxypropan-1-amine
• 1346697-32-2
• 3-(4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-2-yloxy)-N-methylpropan-1-amine
• METHYL(3-{[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL]OXY}PROPYL)AMINE
• SB82407
• DTXSID00744710
• N-Methyl-3-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxy}propan-1-amine

• MDL： MFCD19688779
• Inchi： 1S/C15H25BN2O3/c1-14(2)15(3,4)21-16(20-14)12-7-9-18-13(11-12)19-10-6-8-17-5/h7,9,11,17H,6,8,10H2,1-5H3
• InChI Key： ZIRZLQFVFXXFEA-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)OCCCNC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 292.1958228g/mol
• Monoisotopic Mass: 292.1958228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų